1-Hexadecyl-2-butyryl-sn-glycero-3-phosphocholine
1-Hexadecyl-2-butyryl-sn-glycero-3-phosphocholine
Oxidized low-density lipoprotein (oxLDL) particles contain low molecular weight species which promote the differentiation of monocytes and activate polymorphonuclear leukocytes. One of these substances was recently isolated and purified from oxLDL, and identified as azelaoyl PC. Butanoyl PAF is a closely related compound which retains at least 10% of the agonist potency of platelet-activating factor (PAF) itself. Further, butanoyl PAF is present in oxLDL in amounts more than 100 times greater than enzymatically generated PAF. Butanoyl PAF is therefore one of the important signalling molecules present in oxLDL.
Brand Name:
Vulcanchem
CAS No.:
85405-03-4
VCID:
VC0163694
InChI:
InChI=1S/C28H58NO7P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-23-33-25-27(36-28(30)21-7-2)26-35-37(31,32)34-24-22-29(3,4)5/h27H,6-26H2,1-5H3/t27-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC
Molecular Formula:
C28H58NO7P
Molecular Weight:
551.7 g/mol
1-Hexadecyl-2-butyryl-sn-glycero-3-phosphocholine
CAS No.: 85405-03-4
Reference Standards
VCID: VC0163694
Molecular Formula: C28H58NO7P
Molecular Weight: 551.7 g/mol
| CAS No. | 85405-03-4 |
|---|---|
| Product Name | 1-Hexadecyl-2-butyryl-sn-glycero-3-phosphocholine |
| Molecular Formula | C28H58NO7P |
| Molecular Weight | 551.7 g/mol |
| IUPAC Name | [(2R)-2-butanoyloxy-3-hexadecoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C28H58NO7P/c1-6-8-9-10-11-12-13-14-15-16-17-18-19-20-23-33-25-27(36-28(30)21-7-2)26-35-37(31,32)34-24-22-29(3,4)5/h27H,6-26H2,1-5H3/t27-/m1/s1 |
| Standard InChIKey | UVHUBDICYDPLIO-HHHXNRCGSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCC |
| Description | Oxidized low-density lipoprotein (oxLDL) particles contain low molecular weight species which promote the differentiation of monocytes and activate polymorphonuclear leukocytes. One of these substances was recently isolated and purified from oxLDL, and identified as azelaoyl PC. Butanoyl PAF is a closely related compound which retains at least 10% of the agonist potency of platelet-activating factor (PAF) itself. Further, butanoyl PAF is present in oxLDL in amounts more than 100 times greater than enzymatically generated PAF. Butanoyl PAF is therefore one of the important signalling molecules present in oxLDL. |
| Synonyms | 1-O-hexadecyl-2-O-butanoyl-sn-glyceryl-3-phosphocholine |
| Reference | 1.Tontonoz, P.,Nagy, L.,Alvarez, J.G.A., et al. PPARγ promotes monocyte/macrophage differentiation and uptake of oxidized LDL. Cell 93, 241-252 (1998). |
| PubChem Compound | 24779310 |
| Last Modified | Nov 11 2021 |
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